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Compound Name: Cladospirone bisepoxide

Cat. No.: B15559643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cladospirone bisepoxide is a complex fungal metabolite belonging to the

spirobisnaphthalene family, noted for its selective antibiotic and antifungal properties. This

technical guide provides an in-depth overview of the fungal strains responsible for its

production, optimized fermentation yields, and detailed experimental protocols for its

cultivation, extraction, and analysis. Furthermore, it elucidates the biosynthetic pathway of the

compound and presents a generalized workflow for its discovery and characterization,

supported by clear data tables and process diagrams to facilitate further research and

development.

Fungal Strains and Production Titers
Cladospirone bisepoxide was first isolated from a coelomycete fungus, strain F-24'707, which

has been identified as a member of the Sphaeropsidales order.[1][2][3] While the compound's

name suggests a link to the genus Cladosporium, the primary producing strain cited in seminal

research is Sphaeropsidales sp. F-24'707.[1][2] The genus Cladosporium is a well-known and

prolific source of diverse secondary metabolites, making related compounds a subject of

interest.[4][5]

Optimization of fermentation conditions for the producing fungus has achieved significant

yields.[6] Production has been successfully scaled from shake flasks to bioreactors,
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demonstrating the potential for larger-scale manufacturing.[6] The quantitative data for

production titers are summarized below.

Table 1: Production Titers of Cladospirone Bisepoxide

Fermentation Scale Maximum Titer (g/L) Reference

Shake Flask Level 1.5 [6]

| Bioreactor Scale | 1.16 |[6] |

Biosynthesis of Cladospirone Bisepoxide
The biosynthesis of Cladospirone bisepoxide has been shown to originate from a polyketide

pathway.[1][2] Isotopic labeling studies using ¹³C-labeled acetate confirmed that both

naphthalene units of the molecule are derived from acetate.[2][3] The biosynthetic pathway is

closely related to that of 1,8-dihydroxynaphthalene (DHN) melanin, a common fungal pigment.

[1][2] This connection was confirmed through inhibition studies using tricyclazole, a known

inhibitor of DHN-melanin biosynthesis.[1][2]

Further experiments using an ¹⁸O₂-enriched atmosphere demonstrated that the two epoxide

oxygens are incorporated from atmospheric oxygen.[1][2] Palmarumycin C₁₂, another

spirobisnaphthalene, is considered a putative precursor to Cladospirone bisepoxide.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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